hemiptericin
Description
Hemiptericin is an antimicrobial peptide (AMP) predominantly identified in insects of the order Hemiptera, such as the cotton stainer Dysdercus fasciatus and the firebug Pyrrhocoris apterus. It is characterized by a glycine-rich primary structure and molecular weights typically larger than those of smaller AMPs like defensins . Hemiptericin plays a critical role in innate immunity, particularly in regulating gut microbiota and responding to perturbations in symbiotic relationships. For example, in Dysdercus fasciatus, hemiptericin expression is significantly upregulated in aposymbiotic (symbiont-free) individuals, suggesting its role in compensating for the loss of symbiotic bacteria by controlling residual microbial populations .
Structurally, hemiptericin exhibits multiple isoforms due to amino acid substitutions, as revealed by phylogenetic analyses . These isoforms may target distinct microbial groups, such as Gram-positive or Gram-negative bacteria, enabling fine-tuned immune modulation . Additionally, hemiptericin shares features common to AMPs, including C-terminal amidation and proteolytic processing during secretion, which enhance its stability and functional specificity .
Properties
CAS No. |
156860-44-5 |
|---|---|
Molecular Formula |
C64H98N16O13 |
Synonyms |
hemiptericin |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural Comparison of Hemiptericin and Related AMPs
Key Observations :
- Hemiptericin and coleoptericin share glycine-rich domains, reflecting their evolutionary conservation in related insect orders .
- Unlike defensins, which are smaller and stabilized by disulfide bonds, hemiptericin relies on glycine repeats for structural flexibility .
- Pentatomicin, a novel AMP from Plautia stali, diverges structurally from hemiptericin but retains potent antimicrobial activity .
Expression Patterns and Functional Roles
Table 2: Functional Comparison of Hemiptericin and Other AMPs
Key Findings :
- Hemiptericin is uniquely upregulated in symbiont-depleted insects, unlike c-type lysozyme and pyrrhocoricin, which decline in expression . This suggests hemiptericin compensates for lost symbiont-derived antimicrobial activity.
Phylogenetic and Isoform Diversity
Phylogenetic analyses reveal that hemiptericin isoforms cluster with sequences from Pyrrhocoris apterus, indicating evolutionary conservation within Hemiptera . In contrast, defensins exhibit fewer isoforms, with only two variants identified in Dysdercus fasciatus . The diversity of hemiptericin isoforms may enhance its adaptability to varying microbial challenges, a feature less pronounced in AMPs like tenecin III (Coleoptera) or attacins (Diptera) .
Discussion of Key Research Findings
- Expression Contradictions Resolved : Early reports suggested hemiptericin downregulation in aposymbiotic hosts , but subsequent transcriptomic and qPCR studies confirmed its upregulation, emphasizing its compensatory role in microbiota regulation .
- Isoform Implications : The three hemiptericin isoforms may target different microbial taxa, enabling precise immune responses . This contrasts with single-isoform AMPs like pentatomicin, which may have narrower activity spectra .
- Functional Efficacy : Hemiptericin’s broad-spectrum activity and regulatory flexibility make it more versatile than specialized AMPs like c-type lysozyme, which primarily targets Gram-positive bacteria .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
